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Compound of Interest

Compound Name: 20:3 Cholesteryl ester-d7

Cat. No.: B15557614

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and

methodologies for 20:3 cholesteryl ester-d7, a deuterated internal standard crucial for the

accurate quantification of cholesteryl esters in various biological matrices. This document

outlines the key physical and chemical properties, detailed experimental protocols for its

analysis using mass spectrometry, and visual representations of the analytical workflows.

Quantitative Data Summary
The following tables summarize the essential quantitative information for 20:3 cholesteryl
ester-d7, compiled from commercially available standards and analytical literature.

Table 1: Physical and Chemical Properties
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Property Value Source

Synonym
Cholesteryl-d7 eicosa-

11,14,17-trienoate

Molecular Formula C₄₇H₇₁D₇O₂ [1]

Molecular Weight 682.16 g/mol

Exact Mass 681.6441 [1]

CAS Number 2936622-60-3 [1]

Purity
>99% (by Thin Layer

Chromatography)

Physical Form Solution

Storage Temperature -20°C [1]

Table 2: Example from a Certificate of Analysis for a Standard Mixture

This data is for 20:3 cholesteryl ester-d7 as a component of the UltimateSPLASH™ ONE

Internal Standard mixture.

Parameter Value Source

Concentration in Solution 50 µg/mL

Solvent 1:1 Dichloromethane:Methanol

Experimental Protocols
The accurate analysis of 20:3 cholesteryl ester-d7, typically as an internal standard, involves

lipid extraction, chromatographic separation, and mass spectrometric detection. The following

are detailed methodologies adapted from established protocols.[2][3][4]

Lipid Extraction from Biological Samples (Modified
Bligh-Dyer Method)
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This protocol is suitable for extracting sterols and cholesteryl esters from cultured cells or

tissues.[2][3]

Sample Preparation: Homogenize tissue samples or prepare cell pellets.

Solvent Addition: To the sample, add a 3:1 (v/v) mixture of chloroform:methanol.

Internal Standard Spiking: Add a known amount of 20:3 cholesteryl ester-d7 solution to the

solvent mixture before adding it to the biological sample.

Vortexing: Vortex the mixture vigorously for 10-15 minutes to ensure thorough mixing and

lipid extraction.

Phase Separation: Add water to the mixture to induce phase separation. The final ratio of

chloroform:methanol:water should be approximately 2:2:1.8.

Centrifugation: Centrifuge the sample to achieve a clear separation of the aqueous (upper)

and organic (lower) phases.

Collection: Carefully collect the lower organic phase containing the lipids using a glass

pipette.

Drying: Dry the collected organic phase under a stream of nitrogen gas.

Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS

analysis, such as a mixture of isopropanol and methanol.[4]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Analysis
This method provides high sensitivity and specificity for the quantification of cholesteryl esters.

[4][5]

Liquid Chromatography (LC) System: An Agilent 1290 Infinity II UHPLC system or

equivalent.[4]
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Mass Spectrometer: An Agilent 6545 Quadrupole Time-Of-Flight (QTOF) mass spectrometer

or a similar high-resolution mass spectrometer.[4]

Column: A reverse-phase C18 column (e.g., Phenomenex Kinetex-C18, 2.6 µm, 4.6x100

mm).[6]

Mobile Phase A: 50:50 (v/v) Water:Methanol with 0.1% formic acid and 10 mM ammonium

formate.[4]

Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol with 0.1% formic acid and 10 mM

ammonium formate.[4]

Flow Rate: 0.5 mL/min.[4]

LC Gradient:

0-4 min: 40% B

4-6 min: 40-60% B

6-16 min: 60-100% B

16-22 min: 100% B (wash)

22-24 min: 100-40% B

24-30 min: 40% B (re-equilibration)[4]

Ionization Mode: Electrospray Ionization (ESI) in positive mode. Cholesteryl esters typically

form ammonium adducts ([M+NH₄]⁺).[7]

MS/MS Analysis: Use Multiple Reaction Monitoring (MRM) for quantification. The precursor

ion for 20:3 cholesteryl ester-d7 would be its ammonium adduct. A characteristic product

ion for cholesteryl esters is m/z 369.3, which corresponds to the dehydrated cholesterol

backbone.[4][7] For cholesterol-d7, a characteristic dehydrated ion is observed at m/z

376.396.[4][5]
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Collision Energy: A low collision energy (e.g., 5 eV) is often sufficient for the fragmentation of

cholesteryl esters.[4][5]

Mandatory Visualizations
The following diagrams illustrate the key workflows and pathways relevant to the analysis of

20:3 cholesteryl ester-d7.

Lipid Extraction LC-MS/MS Analysis

Biological Sample
(Cell/Tissue)

Add Chloroform:
Methanol & Internal

Standard (20:3 CE-d7)
Vortex

Add Water &
Centrifuge for

Phase Separation

Collect Organic
Phase Dry Under N2 Reconstitute in

LC-MS Solvent
Reverse-Phase
LC Separation

ESI-MS Detection
(Positive Mode)

MS/MS Fragmentation
(MRM) Quantification

Click to download full resolution via product page

Caption: Experimental workflow for the analysis of 20:3 cholesteryl ester-d7.
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Caption: Mass spectrometry pathway for 20:3 cholesteryl ester-d7 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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